molecular formula C11H14O4 B8477146 [2-(2-Methoxyphenyl)ethoxy]acetic acid

[2-(2-Methoxyphenyl)ethoxy]acetic acid

Cat. No.: B8477146
M. Wt: 210.23 g/mol
InChI Key: VNPHOVFHLQEEAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(2-Methoxyphenyl)ethoxy]acetic acid is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

2-[2-(2-methoxyphenyl)ethoxy]acetic acid

InChI

InChI=1S/C11H14O4/c1-14-10-5-3-2-4-9(10)6-7-15-8-11(12)13/h2-5H,6-8H2,1H3,(H,12,13)

InChI Key

VNPHOVFHLQEEAN-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1CCOCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The solution of 10.0 g of 2-(2-methoxyphenyl)ethanol in 130 ml of dimethyl sulphoxide is admixed with stirring with sodium hydride dispersion (60%) and stirred at 60° C. over 10 min. The suspension is admixed slowly with 6.20 g of chloroacetic acid and subsequently stirred at 80° C. over 2 hours. The reaction mixture is cooled, poured onto ice-water (0.5 l) and washed with ethyl acetate (1×250 ml). The aqueous phase is acidified with 2M HCl and extracted with ethyl acetate (2×250 ml). The organic phases are washed successively with water (250 ml) and brine (1×250 ml), dried over sodium sulphate, filtered and concentrated. The title compound is obtained as a slightly yellowish oil from the residue by means of flash chromatography (SiO2 60F). Rf=0.04 (200:20:1 dichloromethane-methanol-conc. ammonia); Rt=3.44.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
6.2 g
Type
reactant
Reaction Step Three
Quantity
130 mL
Type
solvent
Reaction Step Four

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